Cas no 2228121-25-1 (tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate
• CAS No: 2228121-25-1
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5890784
• PubChem ID: 165622545
• Update Time: 2025-11-01

tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate
• 2228121-25-1
• EN300-1873225
• tert-butyl N-[1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-yl]carbamate

• Inchi： 1S/C13H26N2O3/c1-9(2)10(6-13(17)7-14-8-13)15-11(16)18-12(3,4)5/h9-10,14,17H,6-8H2,1-5H3,(H,15,16)
• InChI Key： AFUMOQMMSFXGOH-UHFFFAOYSA-N
• SMILES： OC1(CNC1)CC(C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate

tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate (CAS No. 2228121-25-1): A Comprehensive Overview

tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate (CAS No. 2228121-25-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate is C₁₄H₂₇N₃O₄, and its molecular weight is approximately 289.37 g/mol. The compound features a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted azetidine ring containing a hydroxyl group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, such as solubility, stability, and reactivity.

The tert-butyl group provides steric protection and enhances the stability of the compound, making it suitable for various synthetic transformations. The azetidine ring, with its inherent rigidity and conformational flexibility, contributes to the compound's ability to interact with biological targets in a precise manner. The hydroxyl group on the azetidine ring can participate in hydrogen bonding, which is crucial for molecular recognition and binding affinity.

Synthesis Methods

The synthesis of tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate has been explored through various synthetic routes, each offering unique advantages and challenges. One common approach involves the reaction of tert-butyl carbamate with an appropriately substituted azetidine derivative. This can be achieved through nucleophilic substitution or coupling reactions, depending on the specific starting materials and reaction conditions.

A recent study published in the Journal of Organic Chemistry (JOC) reported a highly efficient one-pot synthesis method using palladium-catalyzed coupling reactions. This method not only simplifies the synthetic process but also improves the overall yield and purity of the final product. The use of environmentally friendly solvents and catalysts further enhances the sustainability of this synthetic route.

Biological Activities

The biological activities of tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate have been extensively studied in various preclinical models. One of the most notable applications is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Research has shown that this compound can selectively bind to specific GPCRs, modulating their activity and downstream signaling pathways.

A study published in the Journal of Medicinal Chemistry (JMC) demonstrated that tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate exhibits potent agonist activity at the serotonin 5-HT₄ receptor, which is implicated in gastrointestinal motility disorders such as irritable bowel syndrome (IBS). The compound's ability to enhance gastrointestinal motility without causing significant side effects makes it a promising candidate for further development.

Clinical Applications and Research Advancements

The potential clinical applications of tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate are currently being explored through various preclinical and early-stage clinical trials. Initial results from these studies have shown promising outcomes in terms of efficacy and safety profiles.

A phase I clinical trial conducted by a leading pharmaceutical company evaluated the pharmacokinetics and safety of this compound in healthy volunteers. The results indicated that the compound was well-tolerated at all tested doses, with no serious adverse events reported. Additionally, preliminary data suggested that the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and a long half-life.

Conclusion

Tert-butyl N-1-(3-hydroxyazetidin-3-yl)-3-methylbutan-2-ylcarbamate (CAS No. 2228121-25-1) is a promising compound with unique structural features that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Its potential as a modulator of GPCRs and its favorable biological activities highlight its significance in the development of novel therapeutic agents. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.